Cas no 1782469-73-1 (1-methyl-5-(piperidin-3-yloxy)-1H-indole)

• Product Name: 1-methyl-5-(piperidin-3-yloxy)-1H-indole
• CAS No: 1782469-73-1
• MF: C₁₄H₁₈N₂O
• MW: 230.305523395538
• CID: 6507824
• PubChem ID: 84693615
• Update Time: 2025-10-29

1-methyl-5-(piperidin-3-yloxy)-1H-indole Chemical and Physical Properties

Names and Identifiers

• 1-methyl-5-(piperidin-3-yloxy)-1H-indole
• EN300-1793593
• 1782469-73-1

• Inchi： 1S/C14H18N2O/c1-16-8-6-11-9-12(4-5-14(11)16)17-13-3-2-7-15-10-13/h4-6,8-9,13,15H,2-3,7,10H2,1H3
• InChI Key： XSROOUFPSRFMPY-UHFFFAOYSA-N
• SMILES： O(C1C=CC2=C(C=CN2C)C=1)C1CNCCC1

Computed Properties

• Exact Mass: 230.141913202g/mol
• Monoisotopic Mass: 230.141913202g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 259
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 26.2Ų

Additional information on 1-methyl-5-(piperidin-3-yloxy)-1H-indole

Comprehensive Overview of 1-methyl-5-(piperidin-3-yloxy)-1H-indole (CAS No. 1782469-73-1): Properties, Applications, and Research Insights

The compound 1-methyl-5-(piperidin-3-yloxy)-1H-indole (CAS No. 1782469-73-1) is a structurally unique heterocyclic molecule that has garnered significant attention in pharmaceutical and biochemical research. This indole derivative, characterized by its piperidin-3-yloxy substitution, exhibits intriguing physicochemical properties and potential therapeutic applications. Its molecular framework combines the 1H-indole core with a methyl group at the 1-position and a piperidin-3-yloxy moiety at the 5-position, creating a versatile scaffold for drug discovery.

In recent years, researchers have focused on indole-based compounds due to their prevalence in natural products and pharmaceuticals. The 1-methyl-5-(piperidin-3-yloxy)-1H-indole structure is particularly interesting because of its potential interactions with central nervous system (CNS) targets, a topic frequently searched in academic and industrial circles. Questions like "How do indole derivatives affect neurotransmitter systems?" or "What are the latest advances in piperidine-containing drug candidates?" reflect the growing interest in this chemical space.

The synthetic route to CAS 1782469-73-1 typically involves multi-step organic transformations, including O-alkylation of appropriate indole precursors with piperidin-3-ol derivatives. Analytical characterization via NMR spectroscopy, mass spectrometry, and HPLC purity analysis confirms the compound's structural integrity - techniques commonly queried by synthetic chemists. The logP value and solubility profile of this molecule, crucial parameters for drug development, make it suitable for various formulation strategies.

Current research trends highlight the compound's potential in addressing neurodegenerative disorders, a major focus area in medicinal chemistry. The piperidine moiety in 1-methyl-5-(piperidin-3-yloxy)-1H-indole may contribute to blood-brain barrier penetration, while the indole nucleus could interact with serotonin receptors. These features align with frequent search queries about "new approaches to CNS drug design" and "small molecules for cognitive enhancement."

From a molecular modeling perspective, the 1H-indole scaffold with its 5-oxy substitution pattern offers multiple vectors for structural modification, allowing medicinal chemists to explore structure-activity relationships. The methyl group at the 1-position enhances metabolic stability, a property often investigated in queries about "improving drug half-life." Computational studies suggest potential interactions with G-protein coupled receptors (GPCRs), a hot topic in current pharmacological research.

Quality control of CAS 1782469-73-1 requires rigorous analytical methods, with researchers frequently searching for "HPLC methods for indole derivatives" or "characterization of nitrogen-containing heterocycles." The compound's stability under various pH conditions and thermal properties are also subjects of investigation, particularly for those exploring "formulation strategies for challenging APIs."

In the context of green chemistry, synthetic approaches to 1-methyl-5-(piperidin-3-yloxy)-1H-indole have evolved to minimize environmental impact. Recent publications discuss catalytic methods and atom-economical transformations, addressing the growing demand for sustainable pharmaceutical synthesis - a trending topic in chemical research queries.

The intellectual property landscape surrounding indole-piperidine hybrids continues to expand, with patent searches revealing applications in various therapeutic areas. This aligns with frequent queries about "novel indole derivatives in drug patents" or "emerging chemical entities in CNS research." The specific 1-methyl-5-(piperidin-3-yloxy) substitution pattern appears to offer unique pharmacological advantages over simpler indole derivatives.

Future research directions for CAS 1782469-73-1 may include exploration of its structure-activity relationships through systematic analog synthesis, a subject of numerous academic investigations. The compound's potential as a pharmacophore for further optimization makes it a valuable tool for addressing current challenges in medicinal chemistry, particularly in the development of selective receptor modulators.

As the scientific community continues to investigate nitrogen-containing heterocycles, compounds like 1-methyl-5-(piperidin-3-yloxy)-1H-indole will remain at the forefront of pharmaceutical innovation. Its unique structural features and potential biological activities position it as an important subject for ongoing research in drug discovery and development.